N-Nitroso Osimertinib

• Molecular Formula: C28H32N8O3
• Molecular Weight: 528.6 g/mol
• InChI: InChI=1S/C28H32N8O3/c1-7-27(37)30-22-16-25(26(39-6)17-24(22)34(4)15-14-33(2)3)36(32-38)28-29-13-12-21(31-28)20-18-35(5)23-11-9-8-10-19(20)23/h7-13,16-18H,1,14-15H2,2-6H3,(H,30,37)
• InChIKey: XKFOJNLGSKNUKR-UHFFFAOYSA-N

N-Nitroso Osimertinib: A Critical Nitrosamine Impurity Reference Standard for Osimertinib Quality Control

N-Nitroso Osimertinib is a process-related N-nitrosamine impurity specific to the third-generation EGFR tyrosine kinase inhibitor, Osimertinib. As a Nitrosamine Drug Substance-Related Impurity (NDSRI), it is formed via the nitrosation of a secondary amine within the Osimertinib molecular scaffold. Regulatory guidance from the FDA and EMA mandates the rigorous control and quantification of this potential genotoxic impurity at trace levels [1]. Consequently, this compound is a specialized analytical reference standard used for method development, validation, and quality control in both Abbreviated New Drug Applications (ANDAs) and New Drug Applications (NDAs) for Osimertinib-containing pharmaceuticals [2].

1

Process-specific NDSRI impurity reference for Osimertinib

2

Supports trace-level quantification per FDA/EMA guidance

3

Analytical standard for method development, validation, and ANDA/NDA quality control

• [1] Veeprho. (2025). N-Nitroso Osimertinib - Product Page. Veeprho.com. View Source
• [2] SynZeal Research. (n.d.). N-Nitroso Osimertinib Impurity A - Product Page. SynZeal.com. View Source

Why a General Nitrosamine Standard Cannot Substitute for N-Nitroso Osimertinib in Analytical Assays

Substituting N-Nitroso Osimertinib with a generic structural analog, such as a simple dialkyl N-nitrosamine, or even a closely related impurity like N-Nitroso N-Desmethyl Osimertinib, is analytically invalid. A reference standard must exactly match the target analyte to ensure accurate method validation. Key analytical parameters, including chromatographic retention time, mass spectrometric fragmentation patterns, and sample extraction recovery, are compound-specific [1]. For instance, N-Nitroso Osimertinib has a distinct molecular formula (C28H32N8O3) and a specific monoisotopic mass (528.259 g/mol) that differ from other Osimertinib nitrosamines, leading to different performance in LC-MS/MS and HPLC-UV methods . The use of an incorrect standard introduces significant quantitation errors, preventing compliance with ICH M7 guidelines for mutagenic impurities and leading to inaccurate risk assessments.

Molecular differentiation: A methylene-unit mass shift (~14 Da) relative to the N-desmethyl analog may lead to retention time differences; a generic nitrosamine cannot replicate the exact LC behavior of the target NDSRI.

Fragmentation pattern specificity: The distinct molecular scaffold produces unique MS/MS transitions; a non-identical standard may introduce selectivity gaps in MRM-based methods.

Extraction recovery mismatch: Sample preparation recovery is compound-dependent; using an incorrect standard may shift recovery estimates, affecting quantitative accuracy and ICH M7 risk assessment.

• [1] Veeprho. (2025). N-Nitroso Osimertinib - Product Page. Veeprho.com. View Source

Quantitative Evidence Guide: Selecting High-Purity N-Nitroso Osimertinib for Rigorous Osimertinib Impurity Profiling

Structural Identity and Molecular Differentiation from N-Desmethyl Analog

The definitive structural identity of N-Nitroso Osimertinib is its primary differentiator from the commonly offered N-Nitroso N-Desmethyl Osimertinib. The target compound retains an N-methyl group that is absent in the desmethyl analog, resulting in a quantifiably higher molecular weight. This mass difference is critical for the selectivity of validated analytical methods . The accurate identification by high-resolution mass spectrometry (HRMS) requires a reference standard with the exact mass of the target analyte to avoid false negatives or inaccurate quantification of the N-Nitroso Osimertinib impurity in Osimertinib drug substance [1].

Structural Differentiation from N-Desmethyl Analog

Head-to-head

Target: C28H32N8O3528.61 g/mol

N-Desmethyl: C27H30N8O3514.58 g/mol

Δ 14.016 Da (CH₂)

Supports MRM selectivity for accurate impurity quantification

Mass shift critical for LC-MS/MS method specificity

Evidence Dimension	Molecular Formula and Monoisotopic Mass
Target Compound Data	Molecular Formula: C28H32N8O3; Molecular Weight: 528.61 g/mol
Comparator Or Baseline	N-Nitroso N-Desmethyl Osimertinib: Molecular Formula: C27H30N8O3; Molecular Weight: 514.58 g/mol [1]
Quantified Difference	Difference of one methylene unit (CH2), corresponding to a monoisotopic mass shift of 14.016 Da.
Conditions	Calculation based on the IUPAC chemical structures and molecular formulas provided by the suppliers.

Why This Matters

For procurement, ordering the correct N-Nitroso standard with the specific molecular mass ensures the resulting analytical method has the necessary selectivity to distinguish and quantify the target NDSRI, which is a regulatory requirement.

• [1] Veeprho. (n.d.). N-Nitroso N-Desmethyl Osimertinib 1 - Product Page. Veeprho.com. View Source

Regulatory-Required Characterization Package Comparison with Pharmacopeial Standards

The procurement value of N-Nitroso Osimertinib is significantly enhanced when the supplier provides a comprehensive characterization package and regulatory justification beyond the standard product description. While generic impurity vendors may supply only basic HPLC purity, some suppliers provide a data package that includes structural elucidation by 1H-NMR, 13C-NMR, HRMS, and determination of residual solvents [1]. Furthermore, proof of traceability against primary pharmacopeial standards (USP or EP), which is a specific requirement for ANDA filing, is explicitly offered for N-Nitroso Osimertinib upon feasibility assessment, in contrast to the product-specific limits of other generic nitrosamine standards that may lack this path .

Characterization Data Package vs. Generic Standard

Reported

Target: NMR, HRMS, residual solvents, possible USP/EP traceability

Generic: basic HPLC purity only

Enables comprehensive method validation and regulatory filing support

Traceability path subject to feasibility assessment

Evidence Dimension	Level of Provided Characterization and Metrological Traceability
Target Compound Data	Full characterization data including NMR, MS, and HPLC; possibility of establishing USP/EP traceability .
Comparator Or Baseline	Standard offering for generic, non-NDSRI nitrosamine impurities often lacks a direct metrological traceability path to primary pharmacopeial standards.
Quantified Difference	Not quantifiable as a single value; the difference is a categorical 'yes/no' for the availability of a pharmacopeial traceability pathway and a comprehensive, multi-technique characterization CoA.
Conditions	Assessment based on technical data sheets and product descriptions from specialty analytical standard suppliers.

Why This Matters

This robust characterization package is a direct enabler of comprehensive method validation and regulatory filing, significantly reducing the internal analytical work required by the pharmaceutical development team.

• [1] SynZeal Research. (n.d.). N-Nitroso Osimertinib Impurity A - Product Page. SynZeal.com. View Source

Market Availability Status Contrasted with Alternative Osimertinib Nitrosamines

The sourcing landscape for N-Nitroso Osimertinib reveals a clear point of differentiation based on the continuity of supply. As of the latest checks, N-Nitroso Osimertinib from specific suppliers has been noted as a 'Discontinued product' . In contrast, the target compound is listed by alternative certified reference material (CRM) manufacturers, not as a discontinued item, but as a product that is either available or 'Under Development' and available via custom synthesis [1]. Therefore, a direct procurement decision is driven not by incremental purity improvements, which are largely unpublished, but by the certainty of being able to source the exact compound from a supplier that confirms its non-discontinued status.

Supply Status: Active Development vs. Discontinued Line

Cross-study comparable

Target supplier: Under Development / custom synthesis

Alternative brand: Discontinued product

Supports long-term supply assurance for QC program continuity

Supplier status subject to change; verify prior to sourcing

Evidence Dimension	Current Commercial Supply Status
Target Compound Data	Product is 'Under Development' or available via custom synthesis from active suppliers, indicating continued investment and future supply [1].
Comparator Or Baseline	N-Nitroso Osimertinib (Standalix brand) via CymitQuimica: 'Discontinued product' .
Quantified Difference	A binary 'active' vs. 'discontinued' status, which is the ultimate determinant of procurement feasibility.
Conditions	Review of supplier product statuses as of the date of the information sources.

Why This Matters

For industrial procurement and long-term project planning for a commercial ANDA/NDA, supply assurance is a critical risk assessment factor. Selecting a source with an active R&D pipeline (even 'Under Development') ensures long-term availability compared to a discontinued line.

• [1] Veeprho. (2025). N-Nitroso Osimertinib - Product Page. Veeprho.com. View Source

Key Application Scenarios for N-Nitroso Osimertinib Based on Verified Differential Evidence

Developing a Specific, Validated LC-MS/MS Method for N-Nitroso Osimertinib in Drug Product

This application leverages the molecular differentiation established in Section 3. When developing a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method in accordance with ICH M7, the method must be selective for the N-nitroso impurity over other structurally similar process impurities. Using the N-Nitroso Osimertinib reference standard with a monoisotopic mass of 528.259 g/mol ensures that the multiple reaction monitoring (MRM) transition is correctly set for the N-nitroso impurity, achieving the necessary selectivity in the presence of potential interferents like N-desmethyl analogs. The comprehensive CoA provides data on residual solvents, which can be critical for method validation .

Quantifying NDSRI Limits in Osimertinib ANDA Batches with Pharmacopeial Traceability

For an ANDA submission, demonstrating control of potential genotoxic impurities requires a validated analytical method and the use of a qualified reference standard. The application described here uses the USP/EP traceability offering of the N-Nitroso Osimertinib standard, as detailed in the evidence on characterization. By procuring a standard with a feasible path to metrological traceability against a primary pharmacopeial standard, the analytical results for impurity quantification in Osimertinib batches become directly comparable to future compendial methods, thereby strengthening the regulatory filing and reducing the risk of questions from authorities regarding standard suitability .

Ensuring Long-Term Supply Chain Stability for Osimertinib Quality Control Programs

Pharmaceutical quality control laboratories responsible for the commercial release of Osimertinib require a stable, long-term supply of critical reference standards. As highlighted by the market status evidence, the procurement strategy should exclude discontinued product lines to avoid costly re-validation of analytical methods. The application scenario involves selecting N-Nitroso Osimertinib from a supplier that confirms its non-discontinued status and actively invests in its development, thereby securing a multi-year supply chain for the lifecycle of the Osimertinib drug product, which is critical for GMP-compliant quality control .

Application

Selection Property

Validation Focus

LC‑MS/MS method development for impurity profiling

Analyte‑specific mass selectivity

MRM transition optimization and matrix recovery

ANDA batch impurity quantification

Metrological traceability pathway

Traceability documentation and CoA review

Quality control supply chain planning

Active commercial supply status

Supplier engagement and multi‑year sourcing plan